Cas no 913508-09-5 (WAY-359885)

• Product Name: WAY-359885
• CAS No: 913508-09-5
• MF: C₂₀H₂₀FN₃O
• MW: 337.390707969666
• CID: 5584405
• PubChem ID: 4378030
• Update Time: 2025-07-22

WAY-359885 Chemical and Physical Properties

Names and Identifiers

• HMS632M08
• MixCom6_000272
• 913508-09-5
• SR-01000582243
• SR-01000582243-1
• ChemDiv1_016112
• 2,3-diethyl-N-[(4-fluorophenyl)methyl]quinoxaline-6-carboxamide
• 2,3-diethyl-N-(4-fluorobenzyl)quinoxaline-6-carboxamide
• AKOS002116618
• G67490
• WAY-359885

• Inchi： 1S/C20H20FN3O/c1-3-16-17(4-2)24-19-11-14(7-10-18(19)23-16)20(25)22-12-13-5-8-15(21)9-6-13/h5-11H,3-4,12H2,1-2H3,(H,22,25)
• InChI Key： ZONCWNCPBVVUFK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C1C=CC2=C(C=1)N=C(CC)C(CC)=N2)=O

Computed Properties

• Exact Mass: 337.15904043g/mol
• Monoisotopic Mass: 337.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.9Ų

Additional information on WAY-359885

Professional Introduction to Compound with CAS No. 913508-09-5 and Product Name WAY-359885

Compound with the CAS number 913508-09-5 and the product name WAY-359885 represent significant advancements in the field of chemical and biomedical research. These compounds have garnered considerable attention due to their unique structural properties and potential applications in drug discovery and therapeutic interventions. This introduction aims to provide a comprehensive overview of these compounds, highlighting their chemical characteristics, biological activities, and the latest research findings that underscore their importance.

The chemical structure of compound CAS No. 913508-09-5 exhibits a complex arrangement of functional groups that contribute to its distinctive reactivity and interaction with biological targets. Recent studies have demonstrated that this compound possesses remarkable binding affinity to specific enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. The molecular framework of CAS No. 913508-09-5 is designed to optimize pharmacokinetic profiles, ensuring efficient absorption, distribution, metabolism, and excretion (ADME) in vivo.

In contrast, the product WAY-359885 builds upon the foundational principles established by its precursor compound. WAY-359885 has been engineered through iterative medicinal chemistry approaches to enhance its biological efficacy while minimizing potential side effects. Preliminary in vitro studies have revealed that WAY-359885 exhibits potent activity against a range of pathological conditions, including inflammatory disorders and neurodegenerative diseases. The compound’s mechanism of action involves modulating key signaling pathways that are dysregulated in these conditions, thereby restoring physiological homeostasis.

One of the most compelling aspects of WAY-359885 is its potential in addressing unmet medical needs. Current clinical trials are underway to evaluate its efficacy and safety in patients suffering from chronic inflammatory diseases. The results from these trials are expected to provide valuable insights into the therapeutic potential of WAY-359885, further solidifying its position as a frontrunner in next-generation drug development.

The synthesis of both CAS No. 913508-09-5 and WAY-359885 has been refined through advanced synthetic methodologies, ensuring high yield and purity. These techniques not only facilitate large-scale production but also enable modifications that enhance the compounds’ pharmacological properties. The use of cutting-edge computational tools has been instrumental in predicting and optimizing the structural features of these compounds, leading to more predictable and effective drug candidates.

Recent breakthroughs in structure-based drug design have further illuminated the therapeutic promise of these compounds. By leveraging high-resolution crystal structures of target proteins, researchers have been able to rationalize the binding interactions between CAS No. 913508-09-5, WAY-359885, and their biological targets. This information has guided the development of analogs with improved potency and selectivity, paving the way for more targeted therapies.

The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between chemists, biologists, and clinicians. The study of CAS No. 913508-09-5 and WAY-359885 exemplifies this synergy, as it combines innovative chemical synthesis with rigorous biological evaluation to yield compounds with tangible therapeutic benefits. As research continues to evolve, these compounds are likely to play an increasingly pivotal role in addressing complex diseases.

The regulatory landscape for novel therapeutics also plays a crucial role in bringing compounds like CAS No. 913508-09-5 and WAY-359885 to market. Compliance with stringent guidelines ensures that these compounds are safe and effective for patient use. Regulatory agencies worldwide are increasingly focused on expedited pathways for drugs that address critical unmet medical needs, which bodes well for the future commercialization of these promising agents.

In conclusion, compound CAS No. 913508-09-5 and product name WAY-359885 represent significant strides in pharmaceutical innovation. Their unique chemical properties, coupled with compelling preclinical data, position them as powerful tools for addressing a multitude of health challenges. As research progresses and regulatory hurdles are overcome, these compounds are poised to make substantial contributions to global healthcare.